Cas no 60621-20-7 ((1E)-oct-1-en-1-ol)

• Product Name: (1E)-oct-1-en-1-ol
• CAS No: 60621-20-7
• MF: C₈H₁₆O
• MW: 128.212042808533
• CID: 1624915
• PubChem ID: 6443047
• Update Time: 2025-04-21

(1E)-oct-1-en-1-ol Chemical and Physical Properties

Names and Identifiers

• (1E)-oct-1-en-1-ol
• (E)-oct-1-en-1-ol
• octenol
• SCHEMBL29312
• 60621-20-7

• Inchi： 1S/C8H16O/c1-2-3-4-5-6-7-8-9/h7-9H,2-6H2,1H3/b8-7+
• InChI Key： MDVPRIBCAFEROC-BQYQJAHWSA-N
• SMILES： O/C=C/CCCCCC

Computed Properties

• Exact Mass: 128.12018
• Monoisotopic Mass: 128.120115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 5
• Complexity: 67
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 20.2

Experimental Properties

• Density: 0.845
• Boiling Point: 186.2°C at 760 mmHg
• Flash Point: 73.1°C
• Refractive Index: 1.449
• PSA: 20.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Enols